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Compound of Interest

Compound Name: 1-Methylimidazole-4-acetaldehyde

CAS No.: 19639-03-3

Cat. No.: B021412

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Identity: IUPAC Name and Synonyms
The compound of interest is unequivocally identified by its International Union of Pure and

Applied Chemistry (IUPAC) name: 2-(1-methylimidazol-4-yl)acetaldehyde[1][2]. Due to its

prevalence in various research contexts, it is also known by a multitude of synonyms.

Understanding these alternative names is crucial for a comprehensive literature search and

clear scientific communication.

Table 1: Synonyms for 2-(1-methylimidazol-4-yl)acetaldehyde
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Synonym Reference(s)

1-Methylimidazole-4-acetaldehyde [1]

Methylimidazoleacetaldehyde [1]

Methylimidazole acetaldehyde [1]

2-(1-methyl-1H-imidazol-4-yl)acetaldehyde [1]

(1-METHYL-1H-IMIDAZOL-4-YL)-

ACETALDEHYDE
[1]

1-Methylimidazol-3-ylacetaldehyde [1]

N-Methylimidazole-3-acetaldehyde [1]

1H-Imidazole-4-acetaldehyde, 1-methyl- [1]

N-methylimidazole-4-acetaldehyde [1]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-(1-methylimidazol-4-

yl)acetaldehyde is fundamental for its handling, formulation, and application in experimental

settings. The following table summarizes key quantitative data available for this compound.

Table 2: Physicochemical Data for 2-(1-methylimidazol-4-yl)acetaldehyde
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Property Value Reference(s)

Molecular Formula C₆H₈N₂O [1]

Molecular Weight 124.14 g/mol [1]

CAS Number 19639-03-3 [1]

Physical Description Solid

Boiling Point 311 °C at 760 mmHg [3]

Density 1.1 g/cm³ [3]

XLogP3-AA -0.6

InChI Key
GCQHUBANENYTLB-

UHFFFAOYSA-N
[1]

SMILES CN1C=C(N=C1)CC=O [1]

Biological Context and Signaling Pathway
2-(1-methylimidazol-4-yl)acetaldehyde is a recognized human and mouse metabolite, playing a

role in histidine metabolism[1]. It is formed from the metabolic breakdown of 1-

methylhistamine[4]. This biochemical transformation is a key step in the catabolism of

histamine, a crucial mediator of allergic and inflammatory responses.

The metabolic fate of 2-(1-methylimidazol-4-yl)acetaldehyde involves its further oxidation to

methylimidazoleacetic acid. This pathway is essential for the deactivation and clearance of

histamine and its methylated derivatives.

Histamine 1-Methylhistamine

Histamine
N-methyltransferase 1-Methylimidazole-4-acetaldehydeAmine Oxidase Methylimidazoleacetic

acid

Aldehyde
Dehydrogenase
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Metabolic Pathway of 1-Methylhistamine

Experimental Protocols
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Synthesis
A detailed, step-by-step experimental protocol for the synthesis of 2-(1-methylimidazol-4-

yl)acetaldehyde is not readily available in the public domain literature. However, based on

general principles of organic synthesis and known reactions for imidazole derivatives, a

plausible synthetic route can be proposed. One potential approach involves the oxidation of the

corresponding alcohol, 2-(1-methylimidazol-4-yl)ethanol.

General Synthetic Strategy (Hypothetical):

Starting Material: 2-(1-methylimidazol-4-yl)ethanol.

Oxidation: A mild oxidizing agent, such as pyridinium chlorochromate (PCC) or a Swern

oxidation, could be employed to convert the primary alcohol to the aldehyde.

Reaction Conditions: The reaction would likely be carried out in an anhydrous aprotic

solvent, such as dichloromethane, at controlled temperatures to prevent over-oxidation to the

carboxylic acid.

Work-up and Purification: The reaction mixture would be quenched and extracted. The crude

product would then be purified using column chromatography on silica gel.

Note: This is a generalized and hypothetical protocol. Researchers should conduct a thorough

literature review for analogous reactions and optimize conditions accordingly.

Analysis
The analysis of 2-(1-methylimidazol-4-yl)acetaldehyde can be achieved through standard

analytical techniques. Given its chemical structure, a combination of chromatographic and

spectroscopic methods would be most effective.

Analytical Workflow:
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Sample Preparation

Chromatographic Separation
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Analytical Workflow for Compound Identification

Detailed Methodologies:

Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is a powerful technique for

the quantification of the analyte in biological matrices. A reversed-phase C18 column could

be used with a mobile phase gradient of water and acetonitrile containing a small amount of

formic acid to improve peak shape. The mass spectrometer would be operated in multiple

reaction monitoring (MRM) mode for high selectivity and sensitivity.

Gas Chromatography-Mass Spectrometry (GC-MS): Due to the polarity of the imidazole ring,

derivatization may be necessary to improve volatility for GC analysis. Derivatizing agents

such as trifluoroacetic anhydride could be employed. The GC would be equipped with a

capillary column suitable for polar analytes.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

the structural elucidation and confirmation of the synthesized compound. The characteristic

chemical shifts of the aldehyde proton, the methylene protons, and the protons of the methyl-

imidazole ring would provide definitive structural information.

Infrared (IR) Spectroscopy: The IR spectrum would show a characteristic strong absorption

band for the carbonyl (C=O) stretch of the aldehyde group, typically in the region of 1720-

1740 cm⁻¹.

Conclusion
This technical guide provides a comprehensive overview of 1-Methylimidazole-4-
acetaldehyde, encompassing its nomenclature, physicochemical properties, biological

significance, and proposed experimental methodologies. While a specific, detailed synthesis

protocol remains elusive in readily accessible literature, the provided information serves as a

robust foundation for researchers and professionals in the fields of chemistry, pharmacology,

and drug development to further investigate this important metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b021412?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

